2-Furanmethanamine, alpha-ethyl-, (alphaR)-
Overview
Description
2-Furanmethanamine, alpha-ethyl-, (alphaR)-, also known as Furfurylamine, is a chemical compound that belongs to the class of primary amines. It is commonly used in the synthesis of various organic compounds and is an important intermediate in the production of pharmaceuticals, agrochemicals, and polymers. Furfurylamine has a unique chemical structure that makes it a valuable compound for scientific research.
Mechanism of Action
2-Furanmethanamine, alpha-ethyl-, (alphaR)-e is a primary amine, which means that it can act as a nucleophile in chemical reactions. It can also undergo various chemical reactions, such as acylation, alkylation, and condensation reactions, which make it a versatile compound for organic synthesis.
Biochemical and Physiological Effects:
2-Furanmethanamine, alpha-ethyl-, (alphaR)-e has been shown to have some biochemical and physiological effects, particularly in relation to its potential as a drug candidate. However, due to the scope of this paper, we will not be discussing these effects.
Advantages and Limitations for Lab Experiments
2-Furanmethanamine, alpha-ethyl-, (alphaR)-e has several advantages for use in laboratory experiments. It is a readily available and inexpensive starting material, and its unique chemical structure makes it a valuable building block for the synthesis of various compounds. However, one of the limitations of furfurylamine is that it can be difficult to handle due to its high reactivity.
Future Directions
There are numerous future directions for the use of furfurylamine in scientific research. One area of interest is the development of new synthetic methodologies that utilize furfurylamine as a building block. Another potential direction is the investigation of furfurylamine as a ligand in coordination chemistry. Additionally, the potential use of furfurylamine as a reagent in organic transformations is an area that could be explored further. Overall, furfurylamine is a versatile and valuable compound for scientific research, and its potential applications are vast.
Scientific Research Applications
2-Furanmethanamine, alpha-ethyl-, (alphaR)-e has a wide range of scientific research applications, particularly in the field of organic chemistry. It is commonly used as a building block in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. 2-Furanmethanamine, alpha-ethyl-, (alphaR)-e can also be used as a ligand in coordination chemistry, as well as a reagent in organic transformations.
properties
IUPAC Name |
(1R)-1-(furan-2-yl)propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-2-6(8)7-4-3-5-9-7/h3-6H,2,8H2,1H3/t6-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCBLXBXPRKTLCL-ZCFIWIBFSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CO1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C1=CC=CO1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501303789 |
Source
|
| Record name | (αR)-α-Ethyl-2-furanmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501303789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Furanmethanamine, alpha-ethyl-, (alphaR)- | |
CAS RN |
188772-70-5 |
Source
|
| Record name | (αR)-α-Ethyl-2-furanmethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=188772-70-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (αR)-α-Ethyl-2-furanmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501303789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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